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Compound of Interest

2-(Bromomethyl)-2,3-dihydro-1H-
Compound Name:
indene

Cat. No.: B1289450

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary synthetic routes for obtaining
2-(bromomethyl)-2,3-dihydro-1H-indene, a valuable intermediate in medicinal chemistry and
materials science. This document details two robust synthetic pathways, complete with
experimental protocols, quantitative data, and process visualizations to aid in laboratory-scale
synthesis.

Executive Summary

2-(Bromomethyl)-2,3-dihydro-1H-indene is a key building block for the introduction of the 2-
indanylmethyl moiety in the synthesis of various target molecules. Its preparation can be
efficiently achieved through two primary methods: the nucleophilic substitution of a primary
alcohol using phosphorus tribromide (PBrs), and the free-radical bromination of a methyl-
substituted indane derivative using N-bromosuccinimide (NBS). Both methods offer distinct
advantages and are amenable to standard laboratory conditions. This guide will elaborate on
the synthesis of the necessary precursors and the final conversion to the target compound.

Physicochemical Data of Key Compounds

For clarity and comparative purposes, the key physical and chemical properties of the target
compound and its precursors are summarized in the table below.
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Molecular
Compound Molecular . .
Weight (g/mol  Physical Form  CAS Number
Name Formula )
2-
(Bromomethyl)-2, o
) C1oH11Br 211.10 Liquid 348080-87-5
3-dihydro-1H-
indene
(2,3-Dihydro-1H-
inden-2- C10H120 148.20 Not specified 5445-45-4
yl)methanol
2-Methyl-2,3-
dihydro-1H- CioH12 132.20 Not specified 824-22-6
indene

Synthetic Pathways

Two principal and reliable synthetic pathways for the preparation of 2-(bromomethyl)-2,3-
dihydro-1H-indene are presented.

Route 1: Bromination of (2,3-Dihydro-1H-inden-2-
yl)methanol

This route involves the conversion of the commercially available primary alcohol, (2,3-dihydro-
1H-inden-2-yl)methanol, to the corresponding bromide using phosphorus tribromide. This Sn2
reaction is generally clean and avoids the potential for carbocation rearrangements.[1]
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Precursor Synthesis (Illustrative)

Gndan-z-carboxylic acid ester)

e.g., LiAlHa

((2,3-Dihydro-lH-inden-2-yl)methanoD

2-(Bromomethyl)-2,3-dihydro-1H-indene
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Precursor Synthesis (Illustrative)

(Methyl 2-methyl-1-oxo-2,3-dihydro-1H-indene-2-carboxylate)

e.g., Wolff-Kishner

y

@boxylation/Red@

(Z-Methyl-2,3-dihydro-1H-indene)

NBS, AIBN (initiator)

2-(Bromomethyl)-2,3-dihydro-1H-indene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1289450?utm_src=pdf-body-img
https://www.benchchem.com/product/b1289450?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. masterorganicchemistry.com [masterorganicchemistry.com]

« To cite this document: BenchChem. [Synthesis of 2-(Bromomethyl)-2,3-dihydro-1H-indene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289450#synthesis-of-2-bromomethyl-2-3-dihydro-
1h-indene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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